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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)-1-

Cyclopropanemethanol

CAS No.: 80866-81-5

Cat. No.: B1299767

Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-(4-
Chlorophenyl)-1-Cyclopropanemethanol (CAS No. 80866-81-5). As researchers and drug

development professionals, our commitment to safety and environmental stewardship extends

beyond the benchtop to the entire lifecycle of the chemicals we handle. This document offers a

procedural framework grounded in established safety protocols and regulatory compliance to

ensure this compound is managed responsibly from accumulation to final disposal.

Hazard Assessment and Chemical Profile
Before handling any chemical waste, a thorough understanding of its properties and associated

hazards is paramount. 1-(4-Chlorophenyl)-1-Cyclopropanemethanol is a chlorinated organic

compound. The presence of the chloro-phenyl group is a key determinant for its classification

and disposal pathway, suggesting potential environmental persistence and specific hazards

upon thermal decomposition.

Table 1: Chemical Identifiers for 1-(4-Chlorophenyl)-1-Cyclopropanemethanol
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Property Value Source

CAS Number 80866-81-5 [1][2]

Molecular Formula C₁₀H₁₁ClO [2]

Molecular Weight 182.65 g/mol [2]

Physical Form
Pale yellow to beige crystalline

powder
[3]

Melting Point 50-54°C [1]

While a specific, comprehensive safety data sheet (SDS) for this exact compound is not fully

detailed in the provided information, data from structurally similar chlorinated aromatic

compounds allows for a reliable hazard assessment. The primary concerns are irritation and

significant environmental toxicity.

Table 2: Anticipated Hazard Profile and GHS Classifications

Hazard Class GHS Statement Rationale and Source

Skin Irritation H315: Causes skin irritation.

Based on similar compounds

like (1-(4-

Chlorophenyl)cyclobutyl)metha

nol.[4]

Eye Irritation
H319: Causes serious eye

irritation.

Based on similar compounds.

[4][5]

Respiratory Irritation
H335: May cause respiratory

irritation.

A common hazard for

powdered or volatile organic

compounds.[4][5]

Aquatic Toxicity
H411: Toxic to aquatic life with

long lasting effects.

Chlorinated organic

compounds are often

persistent and harmful to

aquatic ecosystems.[6][7]
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Personal Protective Equipment (PPE) and Safety
Precautions
Adherence to proper PPE protocols is the first line of defense against chemical exposure. The

physical and chemical properties of 1-(4-Chlorophenyl)-1-Cyclopropanemethanol dictate the

following minimum requirements.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Always inspect gloves for

tears or punctures before use.

Eye Protection: Use ANSI-rated safety glasses with side shields or chemical splash goggles.

[8]

Body Protection: A standard laboratory coat should be worn and kept fully buttoned.

Ventilation: All handling and preparation of waste, especially of the powdered form, should

be conducted inside a certified chemical fume hood to prevent inhalation of dust or vapors.

[4]

Step-by-Step Waste Segregation and Accumulation
Protocol
Improper segregation is a common and dangerous mistake in laboratory waste management.

Due to its chlorinated nature, 1-(4-Chlorophenyl)-1-Cyclopropanemethanol waste must not

be mixed with non-halogenated organic waste.[9]

Step 1: Waste Characterization

Identify the waste stream. Is it the pure, unused solid? A solution in an organic solvent? Or

contaminated lab materials?

Based on its chemical structure (C₁₀H₁₁ClO), this compound is definitively classified as a

halogenated organic waste.

Step 2: Select the Correct Waste Container
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Use a designated, leak-proof container that is chemically compatible with the waste. High-

density polyethylene (HDPE) containers are suitable for most organic wastes.[9]

The container must have a secure, tight-fitting lid to prevent spills and evaporation.[10][11]

Ensure the container is clearly labeled for "Halogenated Organic Waste."

Step 3: Proper Labeling

All chemical waste containers must be meticulously labeled from the moment the first drop of

waste is added.[10]

The label must include:

The words "Hazardous Waste".[11]

The full chemical name: "1-(4-Chlorophenyl)-1-Cyclopropanemethanol".

An accurate estimation of the concentration and the solvent used (if applicable).

The accumulation start date (the date the first waste is added).[11]

The relevant hazard pictograms (e.g., irritant, environmentally hazardous).

Step 4: Accumulation and Storage

Keep the waste container closed at all times, except when adding waste.[10][11]

Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory.

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Utilize secondary containment (e.g., a larger plastic tub or tray) to capture any potential leaks

from the primary container.[10]

Do not overfill the container; leave at least 10% headspace to allow for expansion.
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The following diagram illustrates the decision-making process for correctly segregating waste

derived from 1-(4-Chlorophenyl)-1-Cyclopropanemethanol.

Waste Disposal Workflow for 1-(4-Chlorophenyl)-1-Cyclopropanemethanol
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Click to download full resolution via product page

Caption: Disposal decision workflow for 1-(4-Chlorophenyl)-1-Cyclopropanemethanol waste.

Disposal Procedures for Specific Waste Forms
Unused or Expired Reagent: The original container with the pure compound should be

treated as hazardous waste. Ensure the manufacturer's label is intact and place an

additional hazardous waste label on it before requesting pickup from your institution's

Environmental Health and Safety (EHS) department.[10]

Solutions: Solutions of 1-(4-Chlorophenyl)-1-Cyclopropanemethanol in organic solvents

must be collected in a designated "Halogenated Organic Liquid Waste" container. Never mix

these with non-halogenated solvents like acetone or hexane, as this complicates the

disposal process and increases costs.

Contaminated Labware (Solid Waste):

Grossly Contaminated Items: Gloves, weigh boats, or paper towels with visible solid

chemical on them should be placed in a designated "Halogenated Solid Waste" container

or a securely lined cardboard box that is clearly labeled as such.[9]

Empty Containers: An empty container that held this compound must be triple-rinsed with

a suitable solvent (e.g., methanol or acetone).[12] The rinseate must be collected and

disposed of as halogenated liquid hazardous waste.[12] After triple-rinsing and air-drying,

the defaced container can typically be disposed of in the regular trash or glass disposal

box, but you must confirm this with your local EHS guidelines.[12]

Contaminated Sharps: Needles, syringes, or broken glassware contaminated with the

chemical must be placed in a puncture-resistant sharps container specifically labeled for

chemically contaminated sharps.[13]

Emergency Procedures: Spills and Exposures
Small Spills:

Alert personnel in the immediate area.
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Wearing appropriate PPE, contain the spill.

For a solid, carefully sweep it up to minimize dust generation. For a liquid, cover with an

inert absorbent material (e.g., vermiculite or sand).[4]

Collect the absorbed material using spark-proof tools and place it in a sealed, labeled

container for disposal as hazardous waste.[14]

Clean the spill area with soap and water.

Large Spills or Personal Exposure:

Evacuate the area immediately.

If there is skin or eye contact, flush the affected area with copious amounts of water for at

least 15 minutes and seek immediate medical attention.[4]

Contact your institution's EHS or emergency response team for assistance.[10]

The Rationale Behind Segregation: Incineration and
Environmental Impact
The mandate to segregate halogenated waste is rooted in the chemistry of its ultimate disposal

method: high-temperature incineration.

Incineration Chemistry: When chlorinated compounds are incinerated, they can produce

corrosive gases like hydrogen chloride (HCl) and potentially highly toxic dioxins if

combustion is incomplete.[15] Hazardous waste incinerators that handle halogenated waste

are equipped with specialized "scrubbers" to neutralize these acidic gases before they are

released into the atmosphere. Mixing halogenated waste with non-halogenated streams

unnecessarily routes large volumes of waste to these more complex and expensive facilities.

Environmental Protection: Chlorinated aromatic compounds can be persistent in the

environment and toxic to aquatic life.[7][16] Disposing of this chemical down the drain is

illegal and irresponsible, as it can pass through wastewater treatment facilities and harm

aquatic ecosystems.[12][17]
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By adhering to these procedures, you ensure the safe and compliant disposal of 1-(4-
Chlorophenyl)-1-Cyclopropanemethanol, protecting yourself, your colleagues, and the

environment. Always consult your institution's specific Chemical Hygiene Plan and EHS

department for local guidance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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